N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(N-hydroxyimino)acetamide

• IUPAC Name: (2E)-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-2-hydroxyiminoacetamide
• InChI: InChI=1S/C13H14N4O3/c1-9-12(15-11(18)8-14-20)13(19)17(16(9)2)10-6-4-3-5-7-10/h3-8,20H,1-2H3,(H,15,18)/b14-8+
• InChI Key: IATJYMJIYUYPMR-RIYZIHGNSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)C=NO
• Isomeric SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)/C=N/O
• Molecular Formula: C13H14N4O3
• Molecular Weight: 274.28 g/mol

Description

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(N-hydroxyimino)acetamide is a useful research compound. Its molecular formula is C13H14N4O3 and its molecular weight is 274.28. The purity is usually 95%.
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Scientific Research Applications

Molecular Conformations and Hydrogen Bonding

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(N-hydroxyimino)acetamide, and its derivatives, have been studied for their molecular conformations and hydrogen bonding characteristics. These compounds, including their isomers, exhibit different molecular conformations and orientations, influencing their hydrogen bonding patterns. This is crucial in understanding their biological activities and interactions with other molecules (Narayana et al., 2016).

Synthesis and Characterization of Metal Complexes

The compound has been used to synthesize new ligands, which were further utilized to prepare metal complexes. These complexes were characterized by various techniques, including FT-IR, UV-Vis spectra, and atomic absorption, revealing their potential for diverse applications in chemistry and materials science (Sarhan et al., 2017).

Antimicrobial Activity

Several derivatives of this compound have been synthesized and tested for antimicrobial activity. These studies are significant for the development of new antibacterial and antifungal agents, contributing to the field of medicinal chemistry (Bondock et al., 2008).

Synthesis of Novel Heterocycles

The compound serves as a key intermediate in the synthesis of various novel heterocycles. These synthesized heterocycles have been characterized and studied for their potential applications, demonstrating the versatility of this compound in organic synthesis (Fadda et al., 2012).

Anticancer Activity

Derivatives of this compound have been evaluated for their anticancer properties. This research is pivotal in identifying new therapeutic agents and understanding their mechanisms of action against cancer cells (Ghorab et al., 2014).

Structural Studies

Structural studies of the compound and its Schiff base derivatives have been conducted. These studies are important for understanding the compound's chemical behavior and potential for forming complexes with other molecules (Mnguni & Lemmerer, 2015).